Cas no 872987-31-0 (3-{(pyridin-2-yl)methylsulfanyl}-6-(pyridin-4-yl)pyridazine)

• Product Name: 3-{(pyridin-2-yl)methylsulfanyl}-6-(pyridin-4-yl)pyridazine
• CAS No: 872987-31-0
• MF: C₁₅H₁₂N₄S
• MW: 280.347580909729
• CID: 5509948
• Update Time: 2025-07-23

3-{(pyridin-2-yl)methylsulfanyl}-6-(pyridin-4-yl)pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-pyridin-4-yl-6-(pyridin-2-ylmethylsulfanyl)pyridazine
• 3-{(pyridin-2-yl)methylsulfanyl}-6-(pyridin-4-yl)pyridazine

• Inchi： 1S/C15H12N4S/c1-2-8-17-13(3-1)11-20-15-5-4-14(18-19-15)12-6-9-16-10-7-12/h1-10H,11H2
• InChI Key： DVQWMJJWTLSPBV-UHFFFAOYSA-N
• SMILES： C1(C2=CC=NC=C2)=NN=C(SCC2=NC=CC=C2)C=C1

Additional information on 3-{(pyridin-2-yl)methylsulfanyl}-6-(pyridin-4-yl)pyridazine

Professional Introduction to Compound with CAS No. 872987-31-0 and Product Name: 3-{(pyridin-2-yl)methylsulfanyl}-6-(pyridin-4-yl)pyridazine

The compound with the CAS number 872987-31-0 and the product name 3-{(pyridin-2-yl)methylsulfanyl}-6-(pyridin-4-yl)pyridazine represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug discovery and therapeutic development. The molecular structure of this pyridazine derivative incorporates two pyridine rings, each serving as a crucial pharmacophore that contributes to its biological activity and interaction with target molecules.

In recent years, the development of small-molecule inhibitors targeting various biological pathways has been a focal point in medicinal chemistry. The presence of a sulfanyl group at the 3-position and pyridine substituents at the 2- and 4-positions in 3-{(pyridin-2-yl)methylsulfanyl}-6-(pyridin-4-yl)pyridazine enhances its binding affinity to specific enzymes and receptors. This design allows for precise modulation of biological processes, making it a promising candidate for further investigation in preclinical studies.

One of the most compelling aspects of this compound is its ability to interact with proteins involved in critical cellular pathways. For instance, studies have shown that pyridazine derivatives can exhibit inhibitory effects on kinases, which are pivotal in regulating cell proliferation, differentiation, and apoptosis. The dual pyridine moieties in 3-{(pyridin-2-yl)methylsulfanyl}-6-(pyridin-4-yl)pyridazine provide multiple interaction points with target proteins, potentially leading to higher efficacy and selectivity compared to monopyridine-based compounds.

Recent research has highlighted the importance of sulfanyl-containing heterocycles in medicinal chemistry due to their ability to enhance metabolic stability and bioavailability. The sulfanyl group in this compound not only contributes to its structural diversity but also plays a crucial role in its pharmacological properties. This feature makes it an attractive scaffold for designing novel therapeutic agents with improved pharmacokinetic profiles.

The synthesis of 3-{(pyridin-2-yl)methylsulfanyl}-6-(pyridin-4-yl)pyridazine involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to construct the pyridazine core efficiently. These techniques not only streamline the synthetic route but also minimize unwanted byproducts, ensuring the compound's suitability for further biological evaluation.

In vitro studies have begun to unravel the biological activity of 3-{(pyridin-2-yl)methylsulfanyl}-6-(pyridin-4-yl)pyridazine, revealing promising results in several key assays. Preliminary data indicate that this compound exhibits inhibitory activity against certain cancer-related kinases, suggesting its potential as an anticancer agent. Additionally, its interaction with other signaling pathways has been explored, providing insights into its broader therapeutic applications.

The development of novel drug candidates relies heavily on computational modeling and molecular docking studies to predict binding affinities and optimize lead structures. In the case of 3-{(pyridin-2-yl)methylsulfanyl}-6-(pyridin-4-yl)pyridazine, computational simulations have been instrumental in understanding its binding mode to target proteins. These studies have helped refine the molecular structure, leading to improved analogs with enhanced potency and selectivity.

The pharmacokinetic properties of 3-{(pyridin-2-yl)methylsulfanyl}-6-(pyridin-4-yl)pyridazine are also under scrutiny to ensure its feasibility as a drug candidate. Absorption, distribution, metabolism, excretion (ADME) studies are being conducted to assess parameters such as solubility, permeability, and metabolic stability. These evaluations are crucial for determining the optimal dosage regimen and minimizing potential side effects.

As research progresses, the potential applications of 3-{(pyridin-2-yl)methylsulfanyl}-6-(pyridin-4-y l)py ridazine continue to expand beyond oncology. Its unique structural features make it a versatile scaffold for developing treatments for inflammatory diseases, neurodegenerative disorders, and other chronic conditions. Collaborative efforts between academic researchers and pharmaceutical companies are essential to translate these findings into clinical trials and eventually bring new therapies to patients.

The future of drug discovery is likely to be shaped by innovative compounds like 3-{(py ridin -2 - yl )m ethylsulfany l } -6 - ( py ridi n -4 - y l ) py ridazi ne, which combine structural complexity with functional diversity. Continued exploration of its biological activities and optimization of its pharmacological properties will be key steps toward realizing its full therapeutic potential. As our understanding of complex biological systems grows, compounds such as this one will play an increasingly important role in addressing unmet medical needs.